Cas no 66967-18-8 (4-(2-propen-1-yl)-Isoquinoline)

66967-18-8 structure
Product name:4-(2-propen-1-yl)-Isoquinoline
4-(2-propen-1-yl)-Isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-propen-1-yl)-Isoquinoline
- A1-31662
- Isoquinoline, 4-(2-propen-1-yl)-
- AKOS006323900
- YHLHMQZWRMDKDR-UHFFFAOYSA-N
- 4-prop-2-enylisoquinoline
- 4-Allylisoquinoline
- SCHEMBL5353000
- 4-(2-propenyl)-isoquinoline
- 66967-18-8
- DB-412198
-
- Inchi: InChI=1S/C12H11N/c1-2-5-10-8-13-9-11-6-3-4-7-12(10)11/h2-4,6-9H,1,5H2
- InChI Key: YHLHMQZWRMDKDR-UHFFFAOYSA-N
- SMILES: C=CCC1=CN=CC2=CC=CC=C21
Computed Properties
- Exact Mass: 169.089149355g/mol
- Monoisotopic Mass: 169.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12.9Ų
4-(2-propen-1-yl)-Isoquinoline Related Literature
-
1. Synthesis of 3-halomethyl-2,3,4,5-tetrahydro-2,5-methano-1H-2-benzazepines and their rearrangement to 4-halo-1,2,3,4,5,6-hexahydro-2,6-methano-2-benzazocinesBruce E. Blough,S. Wayne Mascarella,Richard B. Rothman,F. Ivy Carroll J. Chem. Soc. Chem. Commun. 1993 758
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